Cas no 668276-25-3 (Quinazoline, 2-(chloromethyl)-4-(1-methylethyl)-)

Quinazoline, 2-(chloromethyl)-4-(1-methylethyl)- structure
668276-25-3 structure
Product Name:Quinazoline, 2-(chloromethyl)-4-(1-methylethyl)-
CAS No:668276-25-3
MF:C12H13ClN2
MW:220.698021650314
CID:1712622
PubChem ID:57514645
Update Time:2025-04-21

Quinazoline, 2-(chloromethyl)-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline, 2-(chloromethyl)-4-(1-methylethyl)-
    • 2-chloromethyl-4-isopropyl-quinazoline
    • 668276-25-3
    • SCHEMBL639754
    • quinazoline,2-(chloromethyl)-4-(1-methylethyl)-
    • XJKUWVMHXNZCJU-UHFFFAOYSA-N
    • Inchi: 1S/C12H13ClN2/c1-8(2)12-9-5-3-4-6-10(9)14-11(7-13)15-12/h3-6,8H,7H2,1-2H3
    • InChI Key: XJKUWVMHXNZCJU-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2C=CC=CC=2C(C(C)C)=N1

Computed Properties

  • Exact Mass: 220.07689
  • Monoisotopic Mass: 220.0767261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

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